4-Methylbenz[a]anthracene

• IUPAC Name: 4-methylbenzo[a]anthracene
• InChI: InChI=1S/C19H14/c1-13-5-4-8-18-17(13)10-9-16-11-14-6-2-3-7-15(14)12-19(16)18/h2-12H,1H3
• InChI Key: VXYNNEYZRYFXBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC3=CC4=CC=CC=C4C=C3C2=CC=C1
• Molecular Formula: C19H14
• DSSTOX Substance ID: DTXSID901031279
• Molecular Weight: 242.3 g/mol
• CAS No.: 316-49-4

Description

4-Methylbenz[a]anthracene, also known as this compound, is a useful research compound. Its molecular formula is C19H14 and its molecular weight is 242.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Polycyclic Aromatic Hydrocarbons - Benz(a)Anthracenes - Supplementary Records. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Monitoring and Remediation

Nano-adsorbents for Polycyclic Aromatic Hydrocarbons (PAHs) Detection : A study by Xiaofei Liu et al. (2014) introduced Fe3O4@ionic liquid@methyl orange nanoparticles as a novel nano-adsorbent for the magnetic solid-phase extraction of PAHs, including benzo(a)anthracene, from environmental water samples. The method showed excellent recovery rates and detection limits, highlighting its potential for environmental monitoring of PAH contamination Xiaofei Liu et al., 2014.

Photocatalysis and Sensing Applications

Photodegradation and Luminescent Detection : A study by Xinyao Liu et al. (2018) synthesized anthracene-based metal-organic frameworks (MOFs) for the photodegradation of antibiotics and organic dyes in water and for the luminescent detection of antibiotics and nitroaromatics. These findings demonstrate the dual utility of anthracene derivatives in environmental remediation and sensing applications Xinyao Liu et al., 2018.

Molecular Design and Synthesis

Fluorescent Properties of Anthracene Derivatives : Research on the synthesis and fluorescent properties of anthracene derivatives, as discussed by Wan You-zhi (2009), showcases the potential of these compounds in the development of new materials with specific optical properties. The study indicates how variations in the structure of anthracene derivatives can influence their fluorescence, which is crucial for applications in sensing, imaging, and optoelectronic devices Wan You-zhi, 2009.

Chemical Behavior and Analysis

Metabolic Pathways in Biological Systems : A study by A. Gentil and P. Sims (2004) explored the metabolism of 7,12-dimethylbenz(a)anthracene in mouse stomach and small intestine homogenates. This research provides insights into the enzymatic processes involved in the metabolism of anthracene derivatives, contributing to our understanding of their behavior in biological systems A. Gentil & P. Sims, 2004.

Mechanism of Action

Target of Action

4-Methylbenz[a]anthracene is a biochemical used in proteomics research . .

Biochemical Pathways

This compound is a type of polyaromatic hydrocarbon (PAH), and PAHs are known to be degraded by a broad range of microbes, including bacteria, fungi, and algae . These microbes can use PAHs as a carbon and energy source under both aerobic and anaerobic conditions, leading to their transformation or degradation . The degradation capacity of these microbes may be induced by exposing them to higher PAH concentrations, resulting in genetic adaptation or changes responsible for high efficiency towards removal or degradation .

Result of Action

It is known that pahs, including this compound, have toxic, carcinogenic, and mutagenic properties .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of certain microbes in the environment can lead to the degradation of this compound . .

Biochemical Analysis

Cellular Effects

A study on a similar compound, benz[a]anthracene, suggests that it may cause oxidative stress-induced neuronal damage, cholinergic dysfunction, and disruption of monoaminergic and purinergic enzymes .

Molecular Mechanism

It is believed to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is known that the compound’s effects can change over time, potentially due to factors such as stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

It is known that the compound’s effects can vary with dosage, potentially leading to threshold effects, as well as toxic or adverse effects at high doses .

Metabolic Pathways

It is known that the compound is involved in various metabolic pathways, potentially interacting with enzymes or cofactors and affecting metabolic flux or metabolite levels .

Customer Q & A

Q1: How does the fungal metabolism of 4-methylbenz[a]anthracene differ from mammalian metabolism?

A: Research using the fungus Cunninghamella elegans revealed distinct regio- and stereo-selectivity in this compound metabolism compared to mammalian systems. The fungus primarily hydroxylates the methyl group, followed by trans-dihydrodiol formation at the 8,9- and 10,11- positions. [] In contrast, mammalian liver microsomes predominantly form dihydrodiols at the methyl-substituted double bond (3,4-positions) and the 'K' region (5,6-positions). [] Additionally, the major enantiomers of 4-hydroxymethylbenz[a]anthracene trans-8,9-dihydrodiol and trans-10,11-dihydrodiol produced by C. elegans possess S,S absolute stereochemistries. This contrasts with the primarily 8R,9R- and 10R,11R-dihydrodiols formed by mammalian systems. [] This highlights the distinct enzymatic machinery employed by fungi in metabolizing polycyclic aromatic hydrocarbons like this compound.

Q2: What is the significance of chirality in the metabolism of this compound?

A: The existence of different enantiomers of this compound metabolites is significant due to their potential for differing biological activities. For example, the S,S enantiomers of 4-hydroxymethylbenz[a]anthracene trans-dihydrodiols, primarily formed by C. elegans, might have different toxicological properties than the R,R enantiomers predominantly produced by mammalian systems. [] Furthermore, research on 1,12-dimethylbenz[a]anthracene, a structurally similar compound, shows that cis-5,6-dihydrodiol enantiomers derived from P and M helical conformers can be resolved using chiral stationary phase HPLC. [, ] This separation underscores the importance of chiral separation techniques in understanding the distinct biological implications of each enantiomer.

Q3: Which enzymes are involved in the fungal metabolism of this compound?

A: Studies using C. elegans and isotopic labeling with ¹⁸O₂ demonstrated that cytochrome P450 monooxygenases initiate the metabolism of this compound by hydroxylating the methyl group. [] Subsequently, epoxide hydrolases catalyze the formation of trans-dihydrodiols from the epoxide intermediates. [] This research emphasizes the role of these specific enzyme systems in the regio- and stereo-selective metabolism of this compound by fungi.